REACTION_CXSMILES
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[C:1]([C:5]1[CH:10]=[CH:9][CH:8]=[CH:7][C:6]=1[OH:11])([CH3:4])([CH3:3])[CH3:2].[Br-:12].[Br-].[Br-].C([N+](CCCC)(CCCC)CCCC)CCC.C([N+](CCCC)(CCCC)CCCC)CCC.C([N+](CCCC)(CCCC)CCCC)CCC>C(Cl)(Cl)Cl>[Br:12][C:9]1[CH:8]=[CH:7][C:6]([OH:11])=[C:5]([C:1]([CH3:4])([CH3:2])[CH3:3])[CH:10]=1 |f:1.2.3.4.5.6|
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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C(C)(C)(C)C1=C(C=CC=C1)O
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C(Cl)(Cl)Cl
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Name
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Quantity
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16.05 g
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Type
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reactant
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Smiles
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[Br-].[Br-].[Br-].C(CCC)[N+](CCCC)(CCCC)CCCC.C(CCC)[N+](CCCC)(CCCC)CCCC.C(CCC)[N+](CCCC)(CCCC)CCCC
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C(Cl)(Cl)Cl
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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magnetically stirred at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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STIRRING
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Details
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to stir at room temperature for 1 hour
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Duration
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1 h
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Type
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CUSTOM
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Details
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The reaction was quenched with a 5% solution of sodium thiosulfate (200 mL)
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Type
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STIRRING
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Details
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The biphasic mixture was stirred for 15 min
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Duration
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15 min
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Type
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CUSTOM
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Details
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The organics were separated
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Type
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CONCENTRATION
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Details
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concentrated
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Type
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DISSOLUTION
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Details
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The residue was dissolved in EtOAc (100 mL)
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Type
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WASH
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Details
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washed with water (2×100 mL) and brine (1×100 mL)
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Type
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DRY_WITH_MATERIAL
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Details
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The organics were dried over Na2SO4
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Type
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FILTRATION
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Details
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filtered
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Type
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CONCENTRATION
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Details
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concentrated
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Type
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CUSTOM
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Details
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The residue was purified by flash chromatography (silica gel)
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Type
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WASH
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Details
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eluting with 3% EtOAc in Hexanes
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Name
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Type
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Smiles
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BrC1=CC(=C(C=C1)O)C(C)(C)C
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |